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Compound of Interest

Compound Name: Silver phosphide

Cat. No.: B1148178

Disclaimer: The following document provides a comprehensive overview of the available safety
and technical information for silver phosphide (Ag3P). It is crucial to note that publicly
accessible data on this specific compound is limited. Much of the toxicological information
presented is based on the general properties of metal phosphides and the known effects of
phosphine gas, a potential hydrolysis product. Therefore, this guide should be used for
informational purposes, and a thorough risk assessment should be conducted before any
handling or use of this material.

Chemical Identification and Physical Properties

Silver phosphide is a binary inorganic compound composed of silver and phosphorus.[1][2] It
Is characterized by its stability under ambient conditions and resistance to hydrolysis and acidic
environments.[1]

Table 1: Chemical Identifiers for Silver Phosphide (Ag3P)

Identifier Value Source(s)
IUPAC Name trisilver;phosphorus(3-) [1112][3]
Molecular Formula Ag3P [1][2][3]
Molecular Weight 354.578 g/mol [1112][3]
CAS Number 130631-79-7 [1]
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Table 2: Physical and Chemical Properties of Silver Phosphide (Ag3P)

Property Value Source(s)
Appearance Solid (4]
Melting Point Data not available [4]
Boiling Point Data not available [4]
Density Data not available [4]

Solubility in Water

Insoluble

[1]

Solubility in Other Solvents

Data not available

Stable under ambient

Stability N [1]
conditions.[1]
Resistant to hydrolysis and
acidic conditions. Can undergo
o oxidation to form silver oxide
Reactivity [1]

and phosphorus oxides.
Reduction can yield elemental

silver and phosphine gas.[1]

Hazard Identification and Toxicological Information

Specific toxicological data for silver phosphide, such as LD50 values, are not readily available

in public literature. The primary toxicological concern with metal phosphides stems from their

potential to release highly toxic phosphine gas (PHs) upon contact with water or acids.[5]

Although silver phosphide is noted to be resistant to hydrolysis, this possibility should not be

entirely discounted, especially under specific conditions.[1]

The toxicity of phosphine gas is systemic and can affect all major organ systems.[5] Itis a

metabolic poison that primarily targets mitochondrial function.

Table 3: Summary of Potential Health Hazards Associated with Metal Phosphide Exposure
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Hazard

Description

Source(s)

Acute Toxicity (as Phosphine)

Ingestion of metal phosphides
can be fatal. Inhalation of
phosphine gas can cause
severe respiratory distress and

systemic toxicity.

[5]

Mechanism of Toxicity

Inhibition of mitochondrial
cytochrome c oxidase, leading
to disrupted cellular respiration
and energy production.
Induction of oxidative stress
through the generation of
reactive oxygen species
(ROS).

[6]7]

Target Organs

Heart, lungs, liver, kidneys,

and central nervous system.

[5]

Symptoms of Phosphine

Exposure

Headache, dizziness, nausea,
vomiting, difficulty breathing,
and chest tightness. Severe
exposure can lead to
pulmonary edema,
cardiovascular collapse, and
death.

[5]

Carcinogenicity

Data not available for Ag3P.

Mutagenicity

Data not available for Ag3P.

Teratogenicity

Data not available for Ag3P.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of silver phosphide are

scarce. However, general synthetic routes have been described.

General Synthesis Methodologies
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Several methods for the synthesis of silver phosphide have been reported, including:

o Direct Combination: This method involves the direct reaction of silver and phosphorus at
elevated temperatures. Precise control of the temperature and atmosphere is critical to
prevent the formation of oxides.[1]

» Reduction of Silver Compounds: Silver salts, such as silver nitrate, can be reduced in the
presence of a phosphorus source, like phosphine gas or a hypophosphite. This reaction
often necessitates a reducing agent and carefully controlled conditions to ensure the
formation of the desired phosphide product.[1]

o Organometallic Routes: Organometallic precursors of silver can be reacted with phosphorus-
containing ligands. This approach allows for greater control over the particle size and
composition of the resulting silver phosphide nanoparticles.[1]

Hypothetical Signaling Pathway for Phosphide-
Induced Cellular Toxicity

Disclaimer: The following diagram illustrates a generalized signaling pathway for cellular
toxicity induced by metal phosphides through the action of phosphine gas. This pathway is
based on the known mechanisms of phosphine toxicity and is not specific to silver phosphide.
The actual biological effects of Ag3P may differ.
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Phosphine Gas Release

Click to download full resolution via product page
Hypothetical pathway of phosphide-induced cellular toxicity.

Handling and Safety Precautions

Given the limited specific safety data for Ag3P and the known high toxicity of related
compounds, extreme caution should be exercised when handling this material.

» Engineering Controls: Work with silver phosphide should be conducted in a well-ventilated
fume hood to prevent inhalation of any potential dust or evolved gases.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.
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o Respiratory Protection: If there is a risk of generating dust or if working outside of a fume
hood, a NIOSH-approved respirator with appropriate cartridges for particulates and acid
gases should be used.

» Handling: Avoid creating dust. Use appropriate tools for transferring the material.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
water and acids.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Disposal Considerations

Dispose of silver phosphide and any contaminated materials in accordance with all applicable
federal, state, and local regulations. Contact a licensed professional waste disposal service to
dispose of this material.

Conclusion

Silver phosphide is a compound with limited available safety and toxicological data. The
primary concern is the potential for the release of highly toxic phosphine gas. Researchers,
scientists, and drug development professionals must handle this material with extreme caution,
employing stringent safety protocols and appropriate personal protective equipment. The
information provided in this guide is intended to raise awareness of the potential hazards and
should be supplemented with a comprehensive, institution-specific risk assessment before any
work with silver phosphide is initiated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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